Cas no 2413870-28-5 (methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate
• CAS No: 2413870-28-5
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 5674348
• PubChem ID: 165769235
• Update Time: 2025-06-08

methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2413870-28-5
• EN300-26664943
• methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxybenzoate
• methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(18)15-9-6-8(12(17)20-5)7-10(19-4)11(9)16/h6-7,16H,1-5H3,(H,15,18)
• InChI Key： COULVPFUNSPCOM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C=C(C=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.1Ų

Additional information on methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate

Exploring the Properties and Applications of Methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate (CAS No. 2413870-28-5)

In the realm of organic chemistry and pharmaceutical research, methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate (CAS No. 2413870-28-5) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of benzoate derivatives, which are widely studied for their bioactive properties. Its molecular structure incorporates a tert-butoxycarbonyl (Boc) protecting group, a hydroxy substituent, and a methoxy functionality, making it a versatile intermediate in synthetic chemistry.

The CAS No. 2413870-28-5 is particularly relevant in the context of drug discovery and development. Researchers are increasingly exploring its role as a building block for more complex molecules, especially in the synthesis of peptide mimetics and small-molecule inhibitors. The presence of the Boc group in this compound is a key feature, as it is commonly used to protect amines during multi-step synthetic processes. This attribute aligns with current trends in green chemistry, where efficient protection and deprotection strategies are highly valued to minimize waste and improve yields.

Recent advancements in high-throughput screening and combinatorial chemistry have further highlighted the importance of compounds like methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate. Its structural motifs are frequently searched in databases by medicinal chemists looking for novel scaffolds with potential therapeutic applications. Online forums and research platforms often feature discussions about its solubility, stability, and reactivity under various conditions, reflecting the practical challenges faced in laboratory settings.

From an industrial perspective, the demand for CAS No. 2413870-28-5 is driven by its utility in custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of academic and commercial researchers alike. Its compatibility with microwave-assisted synthesis and other modern techniques has also been a topic of interest, as these methods reduce reaction times and energy consumption—a priority in sustainable chemistry initiatives.

In addition to its synthetic applications, methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate has been investigated for its potential role in material science. The compound’s aromatic core and functional groups make it a candidate for designing organic semiconductors or ligands in catalytic systems. These interdisciplinary applications resonate with the growing interest in multifunctional materials, a hot topic in both academic literature and patent filings.

For those searching for CAS 2413870-28-5 suppliers or methyl 3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxybenzoate synthesis methods, it’s worth noting that the compound’s purity and storage conditions are critical factors. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this material, ensuring it meets the stringent requirements of Good Manufacturing Practice (GMP) standards when used in regulated industries.

Looking ahead, the scientific community continues to explore the untapped potential of 2413870-28-5. With the rise of AI-driven drug discovery and computational chemistry, this compound’s molecular descriptors and QSAR (Quantitative Structure-Activity Relationship) profiles may unlock new applications. As sustainability becomes a central theme in chemical research, the efficient synthesis and derivatization of such Boc-protected benzoates will likely remain a vibrant area of study.